Cas no 1183665-45-3 ([(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine)

• Product Name: [(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine
• CAS No: 1183665-45-3
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5177010
• PubChem ID: 60983893
• Update Time: 2025-07-16

[(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl](oxolan-2-ylmethyl)amine
• [(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine
• STL585279
• 1-(1,5-Dimethyl-1h-pyrazol-4-yl)-N-((tetrahydrofuran-2-yl)methyl)methanamine
• 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine
• 1H-Pyrazole-4-methanamine, 1,5-dimethyl-N-[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C11H19N3O/c1-9-10(7-13-14(9)2)6-12-8-11-4-3-5-15-11/h7,11-12H,3-6,8H2,1-2H3
• InChI Key： JKGAERXZZFZPSG-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC1C=NN(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• XLogP3: 0.4
• Topological Polar Surface Area: 39.1

Additional information on [(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine

Introduction to [(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine (CAS No. 1183665-45-3)

Compound with the chemical name [(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine (CAS No. 1183665-45-3) is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate structural framework, has been the subject of extensive research due to its potential applications in drug discovery and molecular design.

The molecular structure of this compound features a pyrazole core, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. Specifically, the presence of 1,5-dimethyl-1H-pyrazol-4-yl moiety introduces unique electronic and steric properties to the molecule, making it a versatile scaffold for medicinal chemistry investigations. The pyrazole ring is further functionalized with an amine group and an oxolan substituent, which enhances its reactivity and potential utility in synthetic transformations.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The pyrazole scaffold, in particular, has been extensively studied for its role in designing bioactive molecules. For instance, derivatives of pyrazole have shown promising results in the treatment of various diseases, including inflammation, cancer, and infectious disorders. The compound under discussion is no exception and represents a significant advancement in this area.

The oxolan group in the molecular structure of [(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine introduces an additional layer of complexity and functionality. Oxolane derivatives are known for their ability to participate in various chemical reactions, including nucleophilic substitution and metal coordination. These properties make them valuable intermediates in synthetic chemistry and have been explored in the development of new drugs and materials.

One of the most intriguing aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of the pyrazole and oxolan moieties creates a unique chemical entity that can be modified further to tailor its biological activity. This flexibility has led to its investigation in various drug discovery programs aimed at identifying novel therapeutic agents.

The synthesis of [(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process typically begins with the preparation of the pyrazole core, followed by functionalization with the appropriate substituents. Advanced techniques such as cross-coupling reactions and transition metal catalysis are often employed to achieve high yields and purity.

In terms of biological activity, preliminary studies suggest that this compound exhibits interesting properties that warrant further investigation. For example, it has shown potential as an inhibitor of certain enzymes implicated in disease pathways. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as solubility and bioavailability.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in computational methods and synthetic techniques. Computational modeling plays a crucial role in predicting the biological activity of new compounds before they are synthesized in the lab. This approach has significantly reduced the time and cost associated with drug discovery by allowing researchers to screen large libraries of molecules virtually.

Future research on [(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine is likely to focus on optimizing its synthesis and exploring its pharmacological profile in greater detail. Additionally, studies may investigate how modifications to its structure can enhance its biological activity or improve its pharmacokinetic properties. These efforts could lead to the development of new drugs based on this promising scaffold.

The significance of this compound extends beyond its immediate applications in drug discovery. It serves as a valuable tool for understanding the relationship between molecular structure and biological activity, providing insights that can guide future research efforts. As our understanding of complex biological systems continues to grow, compounds like [(1,5-dimethyl-1H-pyrazol-4-yl)methyl][(oxolan-2-yl)methyl]amine will play an increasingly important role in advancing therapeutic interventions.